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Compound of Interest

Compound Name: Lead(ll) perchlorate trihydrate

Cat. No.: B1593016

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental physicochemical properties of
lead(ll) perchlorate trihydrate, with a specific focus on its molecular weight. The data
presented is compiled from authoritative chemical databases and is intended to serve as a
foundational reference for professionals engaged in research and development.

Chemical Identity and Formula

Lead(ll) perchlorate trihydrate is an inorganic compound and a hydrated salt. It is recognized
for its high solubility in water and its strong oxidizing properties.

o Chemical Name: Lead(ll) perchlorate trihydrate
e Chemical Formula: Pb(ClOa4)2-3H20[1][2]
e CAS Number: 13453-62-8[1][3]

The molecular structure consists of one lead(ll) cation (Pb2*) ionically bonded to two
perchlorate anions (ClO4™), and is associated with three molecules of water of hydration.

Molecular Weight Determination

The molecular weight (or molar mass) of a compound is the sum of the atomic weights of its
constituent atoms. The accepted molecular weight for lead(ll) perchlorate trihydrate is
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approximately 460.15 g/mol .[1][2][4] Minor variations in this value exist across different
sources, typically in the range of 460.14 g/mol to 460.147 g/mol , due to rounding of atomic
weights.[3][5][6]

The calculation is based on the atomic weights of lead (Pb), chlorine (Cl), oxygen (O), and
hydrogen (H).

The table below provides a comprehensive breakdown of the components contributing to the
total molecular weight of Pb(ClOa4)2-3H20.

. . Total
Atomic Weight o
Element Symbol Atom Count Contribution (
(g/mol)
g/mol )
Lead Pb ~207.2 1 207.2
Chlorine Cl ~35.453 2 70.906
Oxygen O ~15.999 11 175.989
Hydrogen H ~1.008 6 6.048
Total 20 ~460.143

Note: Atomic weights are based on IUPAC standard values and may vary slightly based on
isotopic composition. The total calculated value is consistent with the published molar mass of
approximately 460.15 g/mol .

Methodological Note on Molecular Weight

The determination of a compound's molecular weight, as presented, is a theoretical calculation
derived from internationally accepted standard atomic weights. These standard weights are
themselves determined empirically through advanced analytical techniques, primarily mass
spectrometry, which separates ions based on their mass-to-charge ratio.

For a stable, well-defined compound like lead(ll) perchlorate trihydrate, this calculative
method is the standard and most reliable approach. Direct experimental determination for
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routine verification is generally not required unless confirming the synthesis of a novel
substance or analyzing an unknown sample.

Logical Framework for Calculation

The logical process for calculating the molecular weight is a simple summation based on the
compound's chemical formula. This relationship can be visualized as a hierarchical breakdown
from the compound to its constituent elements.

Pb(ClO4)2:3H20

(Total MW = 460.15 g/mol)
2 x (ClOa)
(Perchlorate)
Lead (Pb) Chlorine (CI) Oxygen (O)
~207.2 g/mol ~35.453 g/mol ~15.999 g/mol

Y

Hydrogen (H)
~1.008 g/mol

Click to download full resolution via product page

Caption: Hierarchical breakdown of Lead(ll) Perchlorate Trihydrate for molecular weight
calculation.

Disclaimer: This document is for informational purposes only. Lead(ll) perchlorate trihydrate
is a hazardous substance and should only be handled by trained professionals in a controlled
laboratory environment following all appropriate safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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